Polonium-200 atom

Specification

• Molecular Formula: Po
• Molecular Weight: 199.98181 g/mol
• IUPAC Name: polonium-200
• Standard InChI: InChI=1S/Po/i1-9
• Standard InChI Key: HZEBHPIOVYHPMT-DBXDQKISSA-N
• Isomeric SMILES: [200Po]
• Canonical SMILES: [Po]

Introduction

Basic Properties and Identification

Polonium-200 atom is an isotope of the chemical element polonium, which has the atomic number 84 in the periodic table. This specific isotope has 84 protons and 116 neutrons, giving it a mass number of 200.

Chemical and Physical Properties

Polonium-200 possesses several key identifying properties that distinguish it from other isotopes:

Property	Value
Molecular Formula	Po
Molecular Weight	199.98181 g/mol
Atomic Weight	199.981798604
Mass Excess	-16.954491 MeV
Binding Energy	7.827504 MeV
Natural Abundance	None (artificially produced)
Physical State	Solid (at room temperature)

The element is classified as a metalloid and exists as a solid at room temperature. Like other polonium isotopes, it would be expected to possess volatility and high radiotoxicity.

Chemical Identifiers

For proper identification in chemical databases and research, polonium-200 atom has several standardized identifiers:

Identifier Type	Value
ChEBI ID	CHEBI:37360
InChI	InChI=1S/Po/i1-9
InChIKey	HZEBHPIOVYHPMT-DBXDQKISSA-N
SMILES	[200Po]
PubChem CID	24755511

Nuclear Properties and Structure

Nuclear Configuration

Polonium-200 has a specific nuclear structure that determines its behavior:

Nuclear Property	Value
Protons	84
Neutrons	116
Nuclear Classification	Boson
Spin	0
Parity	1
Magnetic Moment	0 μ

The nucleus consists of 84 protons and 116 neutrons, classifying it as a boson with a spin of 0 and parity of 1.

Half-Life and Stability

Polonium-200 is characterized by a relatively short half-life:

Stability Measure	Value
Half-life	11.51(8) minutes
Half-life (seconds)	6.906 × 10² seconds

With a half-life of approximately 11.5 minutes, polonium-200 is significantly less stable than some other polonium isotopes, such as polonium-209 which has a half-life of approximately 102 years.

Decay Modes and Pathways

Primary Decay Modes

Polonium-200 exhibits two primary decay modes, with electron capture/beta-plus decay being the dominant pathway:

Decay Mode	Daughter Product	Probability	Decay Energy
Electron Capture/β⁺	Bismuth-200 (²⁰⁰Bi)	88.9(3)%	3.429(24) MeV
Alpha (α)	Lead-196 (¹⁹⁶Pb)	11.1(3)%	5.98135(18) MeV

The most common decay mode (88.9%) is electron capture or beta-plus decay, which transforms polonium-200 into bismuth-200. The less common decay mode (11.1%) is alpha decay, which results in lead-196.

Ultimate Decay Products

Through successive decays, polonium-200 eventually transforms into stable elements:

Initial Decay Path	Ultimate Product	Yield
EC/β⁺ pathway	Mercury-200 (²⁰⁰Hg)	88.9%
Alpha decay pathway	Various isotopes including ¹⁹²Pt and ¹⁸⁸Os	Trace amounts

The electron capture/beta-plus decay pathway ultimately leads to stable mercury-200, while the alpha decay pathway leads to a series of further decays resulting in various platinum and osmium isotopes.

Decay Chain Visualization

The decay of polonium-200 initiates a series of transformations that can be mapped in a decay chain. The primary pathway begins with the decay to bismuth-200 (88.9%), which continues through further decays until reaching stable mercury-200. The secondary pathway through alpha decay (11.1%) begins with lead-196 and continues through further decay steps.

Production Methods

Production Method	Description
Parent Decay	Can be produced via decay of Radon-204 (²⁰⁴Rn) or Astatine-200 (²⁰⁰At)
Particle Bombardment	Potentially through alpha-particle irradiation techniques similar to other polonium isotopes

Since all polonium isotopes are radioactive, polonium-200 must be created through nuclear reactions or through the decay of parent isotopes.

Isotopic Relationships

Isotonic Relationships

Polonium-200 is isotonic (having the same neutron number N = 116) with several other nuclides:

Element	Isotope
Lutetium	¹⁸⁷Lu
Hafnium	¹⁸⁸Hf
Tantalum	¹⁸⁹Ta
Tungsten	¹⁹⁰W
Rhenium	¹⁹¹Re
Osmium	¹⁹²Os
Iridium	¹⁹³Ir
Platinum	¹⁹⁴Pt
Gold	¹⁹⁵Au
Mercury	¹⁹⁶Hg
Thallium	¹⁹⁷Tl
Lead	¹⁹⁸Pb
Bismuth	¹⁹⁹Bi
Astatine	²⁰¹At
Radon	²⁰²Rn
Francium	²⁰³Fr
Radium	²⁰⁴Ra
Actinium	²⁰⁵Ac

These elements all share the same number of neutrons (116) as polonium-200.

Isobaric Relationships

Polonium-200 is isobaric (having the same mass number A = 200) with several other nuclides:

Element	Isotope
Osmium	²⁰⁰Os
Iridium	²⁰⁰Ir
Platinum	²⁰⁰Pt
Gold	²⁰⁰Au
Mercury	²⁰⁰Hg
Thallium	²⁰⁰Tl
Lead	²⁰⁰Pb
Bismuth	²⁰⁰Bi
Astatine	²⁰⁰At
Radon	²⁰⁰Rn
Francium	²⁰⁰Fr

These elements all have the same total number of nucleons (200) as polonium-200.

Context Within Polonium Isotope Series

Comparison to Other Polonium Isotopes

Polonium has 25 known radioactive isotopes with mass numbers ranging from 192 to 218. Among these, polonium-200 is one of the shorter-lived isotopes:

Isotope	Half-life	Relative Stability
Polonium-209	102 years	Most stable
Polonium-208	2.9 years	Very stable
Polonium-210	138.39 days	Moderately stable
Polonium-200	11.51 minutes	Short-lived

Only polonium isotopes with mass numbers 208, 209, and 210 have half-lives longer than one day, making them the most stable isotopes of the element.

Application Area	Description
Research	Nuclear structure studies and decay mechanism research
Reference Material	Used as a calibration standard in nuclear physics
Theoretical Interest	Provides insights into nuclear stability and decay processes

The short half-life of polonium-200 makes it less suitable for practical applications compared to longer-lived isotopes like polonium-210, which has been used as a lightweight heat source for thermoelectric power in space satellites and in devices for eliminating static charges.